Cas no 1214384-20-9 (2'-Fluoro-2-methoxy-5-methylbiphenyl)

• Product Name: 2'-Fluoro-2-methoxy-5-methylbiphenyl
• CAS No: 1214384-20-9
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• CID: 4998588
• Update Time: 2025-06-14

2'-Fluoro-2-methoxy-5-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-methoxy-5-methylbiphenyl
• 2'-Fluoro-2-methoxy-5-methylbiphenyl

• Inchi： 1S/C14H13FO/c1-10-7-8-14(16-2)12(9-10)11-5-3-4-6-13(11)15/h3-9H,1-2H3
• InChI Key： OZHMSVSNXXBVET-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-2-methoxy-5-methylbiphenyl

Comprehensive Overview of 2'-Fluoro-2-methoxy-5-methylbiphenyl (CAS No. 1214384-20-9): Properties, Applications, and Industry Insights

The chemical compound 2'-Fluoro-2-methoxy-5-methylbiphenyl (CAS No. 1214384-20-9) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique fluorinated aromatic structure, this compound serves as a critical intermediate in the synthesis of advanced small-molecule drugs and functional materials. Its molecular formula, C₁₄H₁₃FO, and precise structural modifications (including a methoxy group and methyl substitution) contribute to its versatility in organic synthesis.

In recent years, the demand for fluorinated organic compounds like 2'-Fluoro-2-methoxy-5-methylbiphenyl has surged due to their enhanced metabolic stability and bioavailability—key factors driving innovation in drug discovery. Researchers frequently explore its potential in kinase inhibitor development and PET tracer applications, aligning with trends in precision medicine. The compound’s lipophilicity and electron-withdrawing properties also make it valuable for designing OLED materials, a hot topic in renewable energy discussions.

Synthetic routes to CAS 1214384-20-9 often involve Suzuki-Miyaura cross-coupling or direct arylation techniques, reflecting advancements in green chemistry. Analytical methods such as HPLC purity testing and NMR characterization ensure compliance with GMP standards, addressing industry concerns about reproducibility. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for preclinical research, a frequent search query among pharmaceutical developers.

From an SEO perspective, users often search for "2'-Fluoro-2-methoxy-5-methylbiphenyl supplier" or "CAS 1214384-20-9 synthesis protocol," highlighting commercial and methodological interests. Environmental considerations are also prominent; the compound’s persistence and biodegradability are actively studied to meet EPA guidelines. This aligns with broader trends toward sustainable chemistry, a priority for academic and industrial stakeholders alike.

In summary, 2'-Fluoro-2-methoxy-5-methylbiphenyl exemplifies the intersection of medicinal chemistry and materials science. Its structural tunability and multidisciplinary applications ensure ongoing relevance, while rigorous quality control practices address evolving regulatory expectations. As research into fluorine-containing compounds expands, this compound will likely remain a focal point for innovation.